Cas no 147249-29-4 (5-chloro-2-(2,2,2-trifluoroethoxy)benzonitrile)

• Product Name: 5-chloro-2-(2,2,2-trifluoroethoxy)benzonitrile
• CAS No: 147249-29-4
• MF: C₉H₅ClF₃NO
• MW: 235.590311765671
• CID: 1318096
• PubChem ID: 19075161
• Update Time: 2025-04-20

5-chloro-2-(2,2,2-trifluoroethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 5-chloro-2-(2,2,2-trifluoroethoxy)-
• A1-06909
• MFCD16769699
• SCHEMBL4918518
• AKOS006227236
• Z991553568
• 147249-29-4
• G41732
• EN300-102499
• 5-chloro-2-(2,2,2-trifluoroethoxy)benzonitrile

• Inchi： 1S/C9H5ClF3NO/c10-7-1-2-8(6(3-7)4-14)15-5-9(11,12)13/h1-3H,5H2
• InChI Key： OECCDDSFWRRZFB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C#N)C=1)OCC(F)(F)F

Computed Properties

• Exact Mass: 235.00125
• Monoisotopic Mass: 235.0011760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02